6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• IUPAC Name: 6-propan-2-yl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C10H16N2S/c1-6(2)7-3-4-8-9(5-7)13-10(11)12-8/h6-7H,3-5H2,1-2H3,(H2,11,12)
• InChI Key: YEWYUIHXSURGCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC2=C(C1)SC(=N2)N
• Molecular Formula: C10H16N2S
• Molecular Weight: 196.31 g/mol

Description

The compound “6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine” is a derivative of benzothiazole, which is a heterocyclic compound. It has a propan-2-yl (isopropyl) group attached to the 6th position and an amine group attached to the 2nd position of the benzothiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzothiazole ring, followed by the addition of the isopropyl and amine groups. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzothiazole ring, which is a bicyclic system containing a benzene ring fused to a thiazole ring. The isopropyl group would be a branched alkyl group attached to the 6th position of the ring, and the amine group would be a functional group containing a nitrogen atom attached to the 2nd position.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. The benzothiazole ring might undergo electrophilic aromatic substitution reactions, while the amine group could participate in reactions typical of amines, such as acid-base reactions or nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the benzothiazole ring might contribute to its aromaticity and stability, while the amine group could influence its polarity and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to refer to the relevant safety data sheets or other safety information for details.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it were a drug candidate, future research might focus on optimizing its synthesis, studying its pharmacological effects, or investigating its mechanism of action.